Cas no 2228381-79-9 (tert-butyl N-{2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethyl}carbamate
• CAS No: 2228381-79-9
• MF: C₁₆H₂₈N₄O₂S
• MW: 340.484122276306
• CID: 6508603
• PubChem ID: 165622472
• Update Time: 2025-05-21

tert-butyl N-{2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethyl}carbamate
• 2228381-79-9
• tert-butyl N-{2-amino-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethyl}carbamate
• EN300-1899231

• Inchi： 1S/C16H28N4O2S/c1-11-13(12(10-17)19-15(21)22-16(2,3)4)23-14(18-11)20-8-6-5-7-9-20/h12H,5-10,17H2,1-4H3,(H,19,21)
• InChI Key： UWBSAYZYHJSVFA-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=C1N1CCCCC1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.19329732g/mol
• Monoisotopic Mass: 340.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-{2-amino-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethyl}carbamate

tert-butyl N-{2-amino-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethyl}carbamate (CAS No. 2228381-79-9)

The compound tert-butyl N-{2-amino-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethyl}carbamate (CAS No. 2228381-79-9) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a tert-butyl carbamate group, an amino group, and a thiazole ring substituted with a piperidine moiety and a methyl group. The combination of these functional groups makes this compound a versatile building block for drug discovery and development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents targeting various diseases. For instance, research has shown that the tert-butyl carbamate group can enhance the bioavailability of drugs by improving their solubility and stability in biological systems. Additionally, the presence of the thiazole ring and the piperidine moiety provides a platform for further functionalization, enabling the creation of molecules with diverse pharmacological activities.

The synthesis of tert-butyl N-{2-amino-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethyl}carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the thiazole ring through cyclization reactions, followed by substitution reactions to introduce the piperidine and methyl groups. Finally, the tert-butyl carbamate group is introduced through nucleophilic substitution or coupling reactions.

In terms of applications, this compound has shown promise in the development of antidepressants, anti-inflammatory agents, and antineoplastic drugs. For example, studies have demonstrated that derivatives of this compound can modulate serotonin reuptake in neuronal cells, suggesting potential use in treating mood disorders. Furthermore, its ability to inhibit inflammatory pathways makes it a candidate for developing treatments for chronic inflammatory diseases such as arthritis.

Recent advancements in computational chemistry have also enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Using molecular docking studies and QSAR (Quantitative Structure Activity Relationship) models, scientists have been able to identify optimal structural modifications that enhance its efficacy while minimizing adverse effects. These findings underscore the importance of this compound as a lead molecule in drug discovery programs.

In conclusion, tert-butyl N-{2-amino-1-[4-methyl-2-(piperidin-1-yli)-1,3-thiazol--5--ylethyl}carbamate (CAS No. 2228381--79--9) is a valuable compound with wide-ranging applications in pharmaceutical research. Its unique structure and versatile functional groups make it an ideal candidate for developing innovative therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing medical science.